Fluorescent binary ensemble with pattern recognition ability for identifying multiple metalloproteins with applications in serum and urine†

RSC Advances Pub Date: 2017-10-27 DOI: 10.1039/C7RA09741G

Abstract

Discrimination and identification of multiple metalloproteins by a single sensor system are challenging. Based on the strategy of surfactant assembly modulation effect, a strong discriminative sensor based on a pyrene-derived fluorophore and an anionic surfactant assembly was developed. A cholic acid-modified pyrene derivative, 1, was synthesized and it can form supramolecular aggregates in aqueous solution. Its fluorescence emission could be well modulated from monomer-dominant to monomer–excimer co-emission by the anionic surfactant, sodium dodecylbenzene sulfonate (SDBS). Fluorescence measurements found that the binary ensemble based on 1/SDBS exhibited cross-reactive sensing behavior towards different metalloproteins, and principal component analysis revealed that the present ensemble sensor could discriminate 7 different metalloproteins in aqueous solution. Moreover, the discrimination of metalloproteins could be further applied in biological fluids such as serum or urine.

Graphical abstract: Fluorescent binary ensemble with pattern recognition ability for identifying multiple metalloproteins with applications in serum and urine
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